Cas no 922184-53-0 (1H-Indole-3-carbonitrile, 2-methyl-1-phenyl-)
922184-53-0 structure
Product Name:1H-Indole-3-carbonitrile, 2-methyl-1-phenyl-
CAS No:922184-53-0
MF:C16H12N2
MW:232.279883384705
CID:741518
PubChem ID:71421592
Update Time:2025-04-19
1H-Indole-3-carbonitrile, 2-methyl-1-phenyl- Chemical and Physical Properties
Names and Identifiers
-
- 1H-Indole-3-carbonitrile, 2-methyl-1-phenyl-
- 2-methyl-1-phenylindole-3-carbonitrile
- 2-Methyl-1-phenyl-1H-indole-3-carbonitrile
- 922184-53-0
- DTXSID70840652
-
- Inchi: 1S/C16H12N2/c1-12-15(11-17)14-9-5-6-10-16(14)18(12)13-7-3-2-4-8-13/h2-10H,1H3
- InChI Key: PNBWKWPILIFOOM-UHFFFAOYSA-N
- SMILES: N1(C2C=CC=CC=2)C(C)=C(C#N)C2C=CC=CC1=2
Computed Properties
- Exact Mass: 232.100048391g/mol
- Monoisotopic Mass: 232.100048391g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 18
- Rotatable Bond Count: 1
- Complexity: 336
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.8
- Topological Polar Surface Area: 28.7Ų
1H-Indole-3-carbonitrile, 2-methyl-1-phenyl- Related Literature
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Mei-Yu Xu,Ya-Ting Wang,Qing-Ling Ni,Zi-Hao Zhang,Guang-Ming Liang,Liu-Cheng Gui Dalton Trans., 2016,45, 4993-4997
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Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
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Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
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Xiuxia Yang,Lei Zhao,Zhichao Liu,Shuyu Tian,Hao Zhang,Xuhui Xu,Jianbei Qiu,Xue Yu Phys. Chem. Chem. Phys., 2020,22, 16294-16300
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Muniyandi Sankaralingam,So Hyun Jeon,Yong-Min Lee,Mi Sook Seo,Wonwoo Nam Dalton Trans., 2016,45, 376-383
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